Cas no 2138273-57-9 (1-({bicyclo2.2.2octan-2-yl}methyl)-1H-imidazol-2-amine)

• Product Name: 1-({bicyclo2.2.2octan-2-yl}methyl)-1H-imidazol-2-amine
• CAS No: 2138273-57-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5766345
• PubChem ID: 165482314
• Update Time: 2025-05-28

1-({bicyclo2.2.2octan-2-yl}methyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1110209
• 2138273-57-9
• 1-({bicyclo[2.2.2]octan-2-yl}methyl)-1H-imidazol-2-amine
• 1-({bicyclo2.2.2octan-2-yl}methyl)-1H-imidazol-2-amine

• Inchi： 1S/C12H19N3/c13-12-14-5-6-15(12)8-11-7-9-1-3-10(11)4-2-9/h5-6,9-11H,1-4,7-8H2,(H2,13,14)
• InChI Key： IHSASZWAPHZWEK-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1CC2CCC1CC2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-({bicyclo2.2.2octan-2-yl}methyl)-1H-imidazol-2-amine

Comprehensive Overview of 1-({bicyclo[2.2.2]octan-2-yl}methyl)-1H-imidazol-2-amine (CAS No. 2138273-57-9)

The compound 1-({bicyclo[2.2.2]octan-2-yl}methyl)-1H-imidazol-2-amine (CAS No. 2138273-57-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive bicyclo[2.2.2]octane scaffold, coupled with an imidazol-2-amine moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the search for novel small-molecule therapeutics has intensified, driven by advancements in computational chemistry and high-throughput screening. The 1-({bicyclo[2.2.2]octan-2-yl}methyl)-1H-imidazol-2-amine structure aligns with this trend, as its rigid bicyclic framework enhances binding affinity and selectivity. This property is critical for addressing challenges like drug resistance, a hot topic in current pharmaceutical research. Users frequently search for terms such as "new kinase inhibitors 2024" or "GPCR-targeted drug design", reflecting the relevance of this compound in cutting-edge science.

The synthetic route for CAS No. 2138273-57-9 often involves multistep organic transformations, including N-alkylation and cycloaddition reactions. These methods are widely discussed in academic forums, with queries like "how to synthesize bicyclo[2.2.2]octane derivatives" trending among chemists. The compound’s imidazole ring further contributes to its versatility, enabling interactions with biological targets through hydrogen bonding and π-stacking—a feature highlighted in studies on fragment-based drug discovery.

From a commercial perspective, 1-({bicyclo[2.2.2]octan-2-yl}methyl)-1H-imidazol-2-amine is available through specialized suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and purity specifications (e.g., >98% HPLC) are common search keywords, underscoring the need for reliable sourcing. Additionally, the compound’s ADME (Absorption, Distribution, Metabolism, Excretion) profile is a focal point for researchers investigating its bioavailability and toxicological safety—a concern mirrored in queries like "imidazole derivatives pharmacokinetics".

Beyond therapeutics, CAS No. 2138273-57-9 has potential applications in material science, particularly in designing supramolecular architectures. Its bicyclo[2.2.2]octane core offers steric stability, making it useful for constructing molecular cages or porous polymers. This interdisciplinary appeal is evident in searches combining "organic synthesis" with "advanced materials", reflecting the compound’s broad utility.

In conclusion, 1-({bicyclo[2.2.2]octan-2-yl}methyl)-1H-imidazol-2-amine represents a compelling case study in modern chemical innovation. Its dual relevance to drug development and material engineering, coupled with its structural elegance, ensures sustained interest across scientific communities. As AI-driven platforms like AlphaFold accelerate molecular design, compounds like this will likely remain at the forefront of rational drug discovery and functional material research.